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Compound of Interest

Compound Name: UK51656

Cat. No.: B15578456 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and vehicle preparation of UK5099,

a potent inhibitor of the mitochondrial pyruvate carrier (MPC).

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My UK5099 is not dissolving properly in DMSO. What could be the issue?

A1: Several factors can affect the solubility of UK5099 in DMSO. Ensure you are using fresh,

anhydrous DMSO, as it is hygroscopic and absorbed moisture can significantly reduce the

solubility of the compound.[1] Sonication may also aid in dissolution.[2] If you continue to

experience issues, verify the purity of your UK5099.

Q2: I observed precipitation when preparing the in vivo formulation. How can I prevent this?

A2: Precipitation during the preparation of in vivo formulations is a common issue. It is crucial

to add the co-solvents sequentially and ensure the solution is mixed thoroughly after each

addition.[3] For instance, when preparing a formulation with DMSO, PEG300, Tween80, and

saline, you should first mix the UK5099 stock in DMSO with PEG300, followed by Tween80,

and finally, the saline.[3]

Q3: What is the maximum recommended concentration of DMSO in my cell culture medium?
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A3: To avoid solvent-induced toxicity, the final concentration of DMSO in your cell culture

medium should typically be kept below 0.1%.[4] It is essential to ensure that the vehicle control

and all experimental conditions have the same final DMSO concentration.

Q4: Can I store my UK5099 stock solution? If so, for how long?

A4: Yes, you can prepare and store stock solutions of UK5099. When dissolved in a suitable

solvent like DMSO, aliquots can be stored at -20°C for up to two weeks or at -70°C for up to six

weeks. It is advisable to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.[4]

Q5: Are there alternative in vivo vehicles for UK5099 if the recommended one is not suitable for

my experiment?

A5: Yes, an alternative in vivo formulation involves using 10% DMSO and 90% corn oil.[3][5]

Similar to other formulations, ensure the components are mixed thoroughly. For example, a

25.0 mg/mL clear DMSO stock solution can be added to the corn oil and mixed evenly.[3]

Quantitative Data Summary
The following tables provide a summary of the solubility of UK5099 in various solvents and

details for preparing in vivo formulations.

Table 1: UK5099 Solubility
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥ 50 mg/mL[5] ≥ 173.43 mM[5]

Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.[1][5]

57 mg/mL[3] 197.7 mM[3]

100 mg/mL[1] 346.86 mM[1]

16.67 mg/mL[2] 57.82 mM[2]
Sonication is

recommended.[2]

up to 30 mg/ml[6]

Water <1 mg/mL[3] Insoluble.[1]

Ethanol up to 8 mg/ml[6] Insoluble.[1]

Table 2: In Vivo Vehicle Preparation Protocols

Formulation Components Protocol
Final Concentration of
UK5099

10% DMSO + 40% PEG300 +

5% Tween80 + 45% Saline

Add co-solvents sequentially,

mixing after each addition. For

1 mL, add 100 µL of 25.0

mg/mL DMSO stock to 400 µL

PEG300, mix, add 50 µL

Tween-80, mix, and then add

450 µL saline.[3]

≥ 2.5 mg/mL (8.67 mM)[3]

10% DMSO + 90% Corn Oil

For 1 mL, add 100 µL of 25.0

mg/mL clear DMSO stock

solution to 900 µL of corn oil

and mix evenly.[3]

≥ 2.5 mg/mL (8.67 mM)[3]
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Experimental Protocols & Methodologies
Protocol 1: Preparation of UK5099 Stock Solution in DMSO

Weigh the desired amount of UK5099 powder in a sterile microcentrifuge tube.

Add the calculated volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 50 mg/mL).

Vortex or sonicate the solution until the UK5099 is completely dissolved.

Aliquot the stock solution into single-use tubes and store at -20°C or -70°C.

Protocol 2: Preparation of In Vivo Formulation 1 (with PEG300 and Tween80)

Prepare a clear stock solution of UK5099 in DMSO (e.g., 25.0 mg/mL).

In a sterile tube, add the required volume of PEG300.

To the PEG300, add the appropriate volume of the UK5099 DMSO stock solution and mix

thoroughly until the solution is clear.

Add the required volume of Tween-80 to the mixture and mix again until clear.

Finally, add the required volume of saline to reach the final desired volume and mix

thoroughly. The solution should be used immediately for optimal results.[1]

Visualizations
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Caption: Workflow for preparing a UK5099 in vivo formulation.
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Caption: UK5099 mechanism of action on cellular metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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